Cas no 797760-71-5 (Pentasiloxane, 1,1,1,3,3,5,5,7,7,9,9-undecamethyl-9-(2-methylpropyl)-)

• Product Name: Pentasiloxane, 1,1,1,3,3,5,5,7,7,9,9-undecamethyl-9-(2-methylpropyl)-
• CAS No: 797760-71-5
• MF: C₁₅H₄₂O₄Si₅
• MW: 426.919089794159
• CID: 532020
• PubChem ID: 71402684
• Update Time: 2025-04-19

Pentasiloxane, 1,1,1,3,3,5,5,7,7,9,9-undecamethyl-9-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Pentasiloxane, 1,1,1,3,3,5,5,7,7,9,9-undecamethyl-9-(2-methylpropyl)-
• [dimethyl(2-methylpropyl)silyl]oxy-[[dimethyl(trimethylsilyloxy)silyl]oxy-dimethylsilyl]oxy-dimethylsilane
• 797760-71-5
• 1,1,1,3,3,5,5,7,7,9,9-Undecamethyl-9-(2-methylpropyl)pentasiloxane
• DTXSID30823643

• Inchi： 1S/C15H42O4Si5/c1-15(2)14-21(6,7)17-23(10,11)19-24(12,13)18-22(8,9)16-20(3,4)5/h15H,14H2,1-13H3
• InChI Key： TUQZLGHVNUSEEV-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CC(C)C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 426.19294249g/mol
• Monoisotopic Mass: 426.19294249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų